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Compound of Interest

Compound Name: Tyrosylleucine TFA

Cat. No.: B8197443

Introduction

Tyrosylleucine (Tyr-Leu), a dipeptide, has garnered significant interest in the scientific
community for its potential therapeutic applications. The trifluoroacetate (TFA) salt of
Tyrosylleucine is a common form used in research due to its stability and ease of handling.[1]
This dipeptide is noted for its orally active, potent antidepressant-like and anxiolytic-like
activities.[2][3][4][5] Research has indicated that Tyrosylleucine may exert its effects by
increasing the expression of c-Fos, a marker of neuronal activity, in the dentate gyrus of the
hippocampus. This application note provides detailed protocols for the preparation of
Tyrosylleucine TFA stock solutions for use in various research applications.

Chemical Properties

A clear understanding of the chemical properties of Tyrosylleucine TFA is essential for
accurate stock solution preparation.

Property Value Reference
Synonyms Tyr-Leu TFA, YL TFA

CAS Number 66852-01-5

Molecular Formula C17H23F3N206

Molecular Weight 408.37 g/mol
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Stock Solution Preparation Protocols

The choice of solvent is critical for the successful solubilization of Tyrosylleucine TFA. The
following protocols are provided as a starting point, and researchers should validate the
solubility and stability for their specific experimental needs. It is recommended to prepare and
use solutions on the same day whenever possible. If advance preparation is necessary, aliquot
and store solutions as recommended to avoid repeated freeze-thaw cycles.

Solvent Selection and Solubility

Tyrosylleucine TFA exhibits solubility in various solvents, with Dimethyl sulfoxide (DMSO)
being a common choice for initial solubilization. For in vivo studies, co-solvents are often
required to achieve a biocompatible formulation.

Solvent Reported Solubility Notes

Ultrasonic bath and gentle
DMSO =100 mg/mL (244.88 mM) heating to 37°C can aid

dissolution.

10% DMSO, 40% PEG300,

) > 2.5 mg/mL (6.12 mM) Results in a clear solution.
5% Tween-80, 45% Saline
10% DMSO, 90% (20% SBE- ) )
_ _ > 2.5 mg/mL (6.12 mM) Results in a clear solution.
B-CD in Saline)
10% DMSO, 90% Corn QOil > 2.5 mg/mL (6.12 mM) Results in a clear solution.

Experimental Workflow for Stock Solution Preparation

The following diagram outlines the general workflow for preparing a stock solution of
Tyrosylleucine TFA.
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Stock Solution Preparation Workflow
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Caption: Workflow for Tyrosylleucine TFA stock solution preparation.
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Detailed Protocol for a 10 mM DMSO Stock Solution

o Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the required
mass of Tyrosylleucine TFA:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L * 0.001 L * 408.37 g/mol * 1000 mg/g = 4.0837 mg

e Weighing: Accurately weigh 4.08 mg of Tyrosylleucine TFA powder in a sterile
microcentrifuge tube.

e Solubilization: Add 1 mL of high-purity DMSO to the tube.

e Mixing: Vortex the solution until the powder is completely dissolved. If necessary, gently
warm the tube to 37°C or place it in an ultrasonic bath for a short period to aid dissolution.

o Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials to minimize
freeze-thaw cycles.

Storage and Stability

Proper storage is crucial to maintain the integrity of Tyrosylleucine TFA stock solutions.

Storage Temperature Shelf Life (in DMSO) Reference
-80°C Up to 6 months

-20°C Up to 1 month

4°C Up to 2 weeks

Note: It is strongly recommended to store solutions in tightly sealed vials to protect from
moisture. Before use, allow the product to equilibrate to room temperature for at least one hour
prior to opening the vial.

Considerations for Trifluoroacetate (TFA) Salt
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The presence of TFA as a counterion is a result of its use in the synthesis and purification of
peptides. While generally acceptable for many applications, TFA can interfere with certain
biological assays. For sensitive applications, such as cell-based assays, researchers may need
to consider exchanging the TFA salt for a more biocompatible counterion, such as acetate or
hydrochloride.

TFA Salt Exchange Workflow

The following diagram illustrates a general workflow for exchanging the TFA counterion.

TFA Counterion Exchange Workflow

Dissolve Peptide-TFA Salt in Water or Dilute Acid

Perform lon Exchange Chromatography or Repeated Lyophilization with Target Acid (e.g., HCI

Lyophilize the Final Solution

Peptide in New Salt Form

Click to download full resolution via product page
Caption: General workflow for TFA counterion exchange.

Conclusion

This application note provides a comprehensive guide for the preparation of Tyrosylleucine
TFA stock solutions. By following these protocols and considering the stability and storage
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recommendations, researchers can ensure the consistent and effective use of this dipeptide in
their studies. For applications sensitive to TFA, a counterion exchange should be considered.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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